Cas no 2137618-00-7 (6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one)

• Product Name: 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one
• CAS No: 2137618-00-7
• MF: C₁₂H₁₁BrClNO
• MW: 300.57884144783
• CID: 6357931
• PubChem ID: 165482982
• Update Time: 2025-10-29

6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one
• EN300-1128910
• 2137618-00-7

• Inchi： 1S/C12H11BrClNO/c1-6-4-8(13)5-9-10(14)7(2)12(16)15(3)11(6)9/h4-5H,1-3H3
• InChI Key： UEMKSUREGUEZTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(=C(C)C(N2C)=O)Cl

Computed Properties

• Exact Mass: 298.97125g/mol
• Monoisotopic Mass: 298.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one

6-Bromo-4-Chloro-1,3,8-Trimethyl-1,2-Dihydroquinolin-2-One: A Comprehensive Overview

The compound 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one, identified by the CAS number 2137618-00-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of substituents—bromo, chloro, and methyl groups—contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of quinolone derivatives in drug discovery, particularly in the development of antimicrobial and anticancer agents. The presence of halogen atoms (bromine and chlorine) in the structure of 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in bacterial and cancer cell proliferation, demonstrating its potential as a lead compound in medicinal chemistry.

In addition to its biological applications, this compound has shown promise in materials science. The quinolinone core provides a rigid framework that can be utilized in the design of advanced materials such as organic semiconductors and sensors. Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one, facilitating its exploration in these emerging fields.

The synthesis of 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one involves a series of carefully designed reactions that ensure high yields and purity. Researchers have optimized reaction conditions to minimize side reactions and maximize the formation of the desired product. These synthetic strategies are not only cost-effective but also environmentally friendly, aligning with current trends toward sustainable chemical processes.

The structural complexity of this compound makes it an ideal candidate for studying chemical reactivity and molecular interactions. Its ability to undergo various functional group transformations has been extensively investigated, providing valuable insights into its potential applications in organic synthesis. For instance, the bromine atom can be readily substituted with other functional groups using standard nucleophilic aromatic substitution techniques.

In conclusion, 6-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one represents a versatile platform for exploring new frontiers in chemistry and materials science. With ongoing research uncovering its diverse properties and applications, this compound is poised to play a significant role in advancing both scientific understanding and industrial innovation.